Cas no 2763750-92-9 (2-{2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.1]heptan-4-yl}acetic acid)

• Product Name: 2-{2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.1]heptan-4-yl}acetic acid
• CAS No: 2763750-92-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5559194
• PubChem ID: 165992213
• Update Time: 2023-07-07

2-{2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.1]heptan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.1]heptan-4-yl}acetic acid
• 2763750-92-9
• 2-[(1s,5s)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.1]heptan-4-yl]acetic acid
• EN300-37355837
• EN300-37367415
• Z5395109014
• 2-{2-[(Tert-butoxy)carbonyl]-2-azabicyclo[3.1.1]heptan-4-yl}acetic acid

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-9(6-11(15)16)8-4-10(14)5-8/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： PJEQEUKCPDVPPP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(=O)O)C2CC1C2)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų